Cas no 1286717-01-8 (1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide)

• Product Name: 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• CAS No: 1286717-01-8
• MF: C₂₀H₁₉F₃N₆O
• MW: 416.399673700333
• CID: 5901551
• PubChem ID: 52992981
• Update Time: 2025-09-27

1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-pyrazol-1-ylpyridazin-3-yl)-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• VU0533425-1
• 1286717-01-8
• AKOS024533696
• F6149-0100
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-(trifluoromethyl)phenyl)piperidine-3-carboxamide

• Inchi： 1S/C20H19F3N6O/c21-20(22,23)15-5-1-6-16(12-15)25-19(30)14-4-2-10-28(13-14)17-7-8-18(27-26-17)29-11-3-9-24-29/h1,3,5-9,11-12,14H,2,4,10,13H2,(H,25,30)
• InChI Key： UZPNECWHUJNLRC-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=CC=N3)C=C2)CCCC(C(NC2=CC=CC(C(F)(F)F)=C2)=O)C1

Computed Properties

• Exact Mass: 416.15724374g/mol
• Monoisotopic Mass: 416.15724374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.9Ų

Additional information on 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide

Introduction to 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide (CAS No. 1286717-01-8)

1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide, with the CAS number 1286717-01-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridazine derivatives, which have shown promising biological activities, particularly in the treatment of various diseases. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological properties, and potential therapeutic applications of this compound.

The chemical structure of 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide is characterized by a central pyridazine ring substituted with a pyrazole moiety and a piperidine carboxamide group. The presence of the trifluoromethyl group on the phenyl ring adds significant electronic and steric effects, which can influence the compound's pharmacological properties. The unique combination of these functional groups makes this compound an interesting target for drug discovery and development.

The synthesis of 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide typically involves multi-step reactions, including the formation of the pyridazine ring, introduction of the pyrazole moiety, and attachment of the piperidine carboxamide group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of biological properties, 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes or receptors involved in various disease pathways. For example, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are implicated in cancer progression and other proliferative disorders.

Additionally, 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide has demonstrated anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to cross the blood-brain barrier also suggests its potential use in neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. Further studies are needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

The future prospects for 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide are highly promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level, identifying new targets for intervention, and developing combination therapies to enhance its therapeutic effects. Additionally, efforts are being made to improve its pharmacological properties through structural modifications and formulation strategies.

In conclusion, 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-3-carboxamide (CAS No. 1286717-01-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive target for further research and development in the field of medicinal chemistry. As more data becomes available from ongoing clinical trials and preclinical studies, it is expected that this compound will play an increasingly important role in the treatment of various diseases.